Cas no 2680873-90-7 (methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate)

• Product Name: methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate
• CAS No: 2680873-90-7
• MF: C₁₃H₁₇ClN₂O₄
• MW: 300.738082647324
• CID: 5636165
• PubChem ID: 165925735
• Update Time: 2025-07-22

methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680873-90-7
• EN300-28290317
• methyl 3-{[(tert-butoxy)carbonyl]amino}-2-chloro-6-methylpyridine-4-carboxylate
• methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate

• Inchi： 1S/C13H17ClN2O4/c1-7-6-8(11(17)19-5)9(10(14)15-7)16-12(18)20-13(2,3)4/h6H,1-5H3,(H,16,18)
• InChI Key： UKXMQWSZZHUZBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)OC)=CC(C)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.0876847g/mol
• Monoisotopic Mass: 300.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate

Methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate (CAS No. 2680873-90-7): A Comprehensive Overview

Methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate, identified by its CAS number 2680873-90-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butoxy carbonylamino group and the presence of both chloro and methyl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate molecule exhibits a complex arrangement of functional groups that enable its participation in multiple chemical transformations. The tert-butoxy carbonylamino group, for instance, serves as a protective group for amino functionalities, which is crucial in multi-step synthetic pathways where selective protection and deprotection are required. Additionally, the chloro substituent at the 2-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are essential for constructing more elaborate molecular architectures.

In recent years, there has been a growing interest in pyridine derivatives as scaffolds for drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The structural motif of methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate has been explored in several research studies aimed at developing novel therapeutic agents. For instance, modifications of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the chloro and methyl groups provides a versatile platform for further functionalization, allowing chemists to tailor the molecule's properties to specific biological activities.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The presence of both protecting and reactive groups makes it an ideal candidate for stepwise functionalization, enabling the construction of intricate structures with high precision. In particular, the tert-butoxy carbonylamino group can be selectively removed under mild acidic conditions, revealing the underlying amino functionality for subsequent reactions. This characteristic has been exploited in synthetic protocols where controlled deprotection is essential for achieving desired product outcomes.

The pharmaceutical industry has shown considerable interest in developing new drugs based on pyridine derivatives due to their proven efficacy and safety profiles. Methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate has been utilized in several preclinical studies as a building block for potential therapeutic candidates. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards target proteins. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity in neurological disorders, highlighting its potential as a pharmacological tool.

The synthesis of methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate involves a series of well-defined chemical transformations that showcase modern synthetic methodologies. The process typically begins with the preparation of a chlorinated pyridine precursor, which is then functionalized through nucleophilic aromatic substitution or other coupling reactions to introduce the desired substituents. The tert-butoxy carbonylamino group is typically introduced via reductive amination or other amide-forming reactions, ensuring high yield and purity.

The compound's stability under various storage conditions has also been thoroughly evaluated, ensuring its suitability for industrial-scale production and application. Studies have demonstrated that methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate maintains its integrity when stored under inert atmospheres at controlled temperatures, making it a reliable reagent for synthetic applications. Additionally, its solubility profile in common organic solvents has been optimized for ease of handling and incorporation into diverse synthetic workflows.

As research in medicinal chemistry continues to advance, the utility of compounds like methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate will undoubtedly expand. New synthetic strategies and catalytic systems are being developed to improve the efficiency and sustainability of their preparation, further enhancing their accessibility for drug discovery efforts. The ongoing exploration of this molecule's biological activity will also continue to uncover novel therapeutic opportunities across various disease areas.

In conclusion, methyl 3-{(tert-butoxy)carbonylamino}-2-chloro-6-methylpyridine-4-carboxylate (CAS No. 2680873-90-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing new drugs. With continued innovation in synthetic methodologies and biological exploration, this compound is poised to play an even greater role in shaping the future of medicine.